![molecular formula C12H19NO4 B3006347 Tert-butyl 9-oxo-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate CAS No. 2260931-46-0](/img/structure/B3006347.png)
Tert-butyl 9-oxo-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate
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Overview
Description
Tert-butyl 9-oxo-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.287. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivation
Tert-butyl 9-oxo-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate and its related compounds offer valuable pathways in organic synthesis. Meyers et al. (2009) describe scalable synthetic routes to bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to the target chemical, which provides a convenient entry point to novel compounds complementing piperidine ring systems (Meyers et al., 2009). Similarly, Molchanov and Tran (2013) achieved regioselective 1,3-dipolar cycloaddition with methyl 2-benzylidenecyclopropanecarboxylate to produce substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates (Molchanov & Tran, 2013).
Structural Analysis
Structural analysis of related compounds provides insights into their molecular architecture. Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, characterized it using NMR spectroscopy and mass spectrometry, and determined its structure via X-ray diffraction (Moriguchi et al., 2014). Such detailed analyses are critical for understanding the chemical properties and potential applications of these compounds.
Biological Activity and Pharmaceutical Applications
While focusing on non-drug-related aspects, it's important to note that compounds like this compound often serve as intermediates in the synthesis of biologically active molecules. For example, Breuning et al. (2009) developed a route to bi- and tricyclic 9-oxabispidines, evaluated as chiral ligands in catalytic processes, illustrating the potential of these compounds in medicinal chemistry (Breuning et al., 2009).
Mechanism of Action
Mode of Action
The mode of action of Tert-butyl 9-oxo-5-oxa-2-azaspiro[3The interaction of this compound with its potential targets and the resulting changes at the molecular or cellular level remain to be determined .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Tert-butyl 9-oxo-5-oxa-2-azaspiro[3Therefore, its bioavailability and pharmacokinetic profile remain unknown .
Result of Action
Without specific information on the compound’s targets, mode of action, and biochemical pathways, it is difficult to describe the molecular and cellular effects of Tert-butyl 9-oxo-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate’s action .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is currently unknown. Factors such as temperature, pH, and the presence of other molecules could potentially affect its activity .
Properties
IUPAC Name |
tert-butyl 9-oxo-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4/c1-11(2,3)17-10(15)13-7-12(8-13)9(14)5-4-6-16-12/h4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYMCCMWBSCJAQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)C(=O)CCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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